Cas no 550378-39-7 ((S)-1-Cbz-3-Aminopyrrolidine hydrochloride)

(S)-1-Cbz-3-Aminopyrrolidine hydrochloride is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. The compound features a carbobenzyloxy (Cbz) protecting group, which enhances stability and facilitates selective deprotection under mild conditions. Its hydrochloride salt form improves solubility and handling in synthetic applications. The stereospecific (S)-configuration makes it valuable for constructing enantiomerically pure compounds, particularly in the development of bioactive molecules and peptidomimetics. This reagent is commonly employed in the synthesis of protease inhibitors, receptor antagonists, and other pharmacologically active compounds. Its consistent purity and well-defined reactivity profile make it a reliable choice for medicinal chemistry and asymmetric synthesis workflows.
(S)-1-Cbz-3-Aminopyrrolidine hydrochloride structure
550378-39-7 structure
Product Name:(S)-1-Cbz-3-Aminopyrrolidine hydrochloride
CAS No:550378-39-7
MF:C12H17ClN2O2
MW:256.728582143784
MDL:MFCD06796559
CID:68404
PubChem ID:125307421
Update Time:2025-10-31

(S)-1-Cbz-3-Aminopyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-1-Cbz-3-Aminopyrrolidine hydrochloride
    • S-3-Amino-1-Cbz-pyrrolidine hydrochloride
    • (S)-3-Amino-1-carbobenzoxypyrrolidine Hydrochloride
    • 1-Pyrrolidinecarboxylic acid, 3-amino-, phenylmethyl ester, hydrochloride (1:1), (3S)-
    • benzyl (3S)-3-aminopyrrolidine-1-carboxylate,hydrochloride
    • (S)-3-Amino-1-benzyloxycarbonylpyrrolidine Hydrochloride
    • (S)-3-Amino-1-Cbz-pyrrolidine Hydrochloride
    • 1-Pyrrolidinecarboxylicacid, 3-amino-, phenylmethyl ester, monohydrochloride, (3S)- (9CI)
    • (S)-3-Amino-1-N-Cbz-pyrrolidine hydrochloride
    • (S)-1-Cbz-3-Aminopyrrolidine HCl
    • (S)-benzyl 3-aminopyrrolidine-1-carboxylate hydrochloride
    • C12H17ClN2O2
    • benzyl (3S)-3-aminopyrrolidine-1-carboxylate hydrochloride
    • PubChem11201
    • (S)-3-Amino-1-N-Cbz-pyrrolidinehydrochloride
    • KSC831C7B
    • QNQVBYGRFHOBNO-MERQFXBCSA-N
    • FC0545
    • RP29144
    • (S)-1-N-Cb
    • AC-1380
    • SCHEMBL716733
    • (S)-1-Cbz-3-Aminopyrrolidinehydrochloride
    • (S)-1-N-Cbz-3-Aminopyrrolidine HCl
    • 550378-39-7
    • benzyl (3S)-3-aminopyrrolidine-1-carboxylate, HCl
    • A7979
    • benzyl (3S)-3-aminopyrrolidine-1-carboxylate;hydrochloride
    • (S)-3-Amino-1-N-cbz-pyrrolidine HCl
    • DTXSID00609931
    • MFCD06796559
    • CS-W010180
    • Benzyl (3S)-3-aminopyrrolidine-1-carboxylate--hydrogen chloride (1/1)
    • DS-13093
    • (S)-(+)-1-Cbz-3-aminopyrrolidine HCl salt
    • Q-102883
    • AKOS005256562
    • benzyl (S)-3-aminopyrrolidine-1-carboxylate hydrochloride
    • MDL： MFCD06796559
    • Inchi： 1S/C12H16N2O2.ClH/c13-11-6-7-14(8-11)12(15)16-9-10-4-2-1-3-5-10;/h1-5,11H,6-9,13H2;1H/t11-;/m0./s1
    • InChI Key： QNQVBYGRFHOBNO-MERQFXBCSA-N
    • SMILES： Cl.O(CC1C=CC=CC=1)C(N1CC[C@@H](C1)N)=O

Computed Properties

  • Exact Mass: 256.09800
  • Monoisotopic Mass: 256.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 55.6

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 55.56000
  • LogP: 2.79640
  • Vapor Pressure: No data available

(S)-1-Cbz-3-Aminopyrrolidine hydrochloride Security Information

(S)-1-Cbz-3-Aminopyrrolidine hydrochloride Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-1-Cbz-3-Aminopyrrolidine hydrochloride Pricemore >>

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